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Abstract
This technical guide provides a comprehensive overview of the discovery, isolation, and

characterization of 5-Methoxytracheloside, a novel lignan compound. The document details

the natural source of this compound, outlines the experimental protocols for its extraction and

purification, and presents its known physicochemical and biological properties. All quantitative

data is summarized for clarity, and key experimental workflows are visualized using diagrams

to facilitate understanding. This guide is intended to serve as a foundational resource for

researchers interested in the further study and potential applications of 5-
Methoxytracheloside.

Introduction
5-Methoxytracheloside is a dibenzylbutyrolactone lignan first identified in 2011.[1] Lignans

are a large class of polyphenolic compounds found in plants, known for their diverse biological

activities. The discovery of novel lignans like 5-Methoxytracheloside is of significant interest

to the fields of pharmacognosy and drug discovery. This compound was isolated from the

stems and leaves of Trachelospermum jasminoides (Lindl.) Lem., a plant used in traditional

Chinese medicine.[1][2] This guide provides a detailed account of the scientific work leading to

the identification and isolation of this compound.
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Discovery and Natural Source
5-Methoxytracheloside was discovered during a phytochemical investigation of

Trachelospermum jasminoides, a species in the Apocynaceae family.[1] The stems and leaves

of this plant, known as Caulis Trachelospermi, are the natural source from which 5-
Methoxytracheloside and its aglycone counterpart, 5-methoxytrachelogenin, were first

isolated.[1][2]

The full chemical name for 5-Methoxytracheloside is (8S, 8′S)-8′-hydroxy-3, 3′, 4, 5-

tertramethoxylignan-9, 9′-olide-4′-O-β-d-glucopyranoside.[1]

Experimental Protocols
The isolation of 5-Methoxytracheloside from Trachelospermum jasminoides involves a multi-

step process of extraction and chromatographic separation. The following protocols are based

on methodologies reported in the literature for the isolation of lignans from this plant source.[2]

Extraction
Plant Material: Dried and powdered stems and leaves of Trachelospermum jasminoides

(Caulis Trachelospermi).

Extraction Solvent: 80% aqueous ethanol.

Procedure:

1. The plant material (e.g., 160 kg) is refluxed with the 80% ethanol solution.[2]

2. The extraction is repeated two times to ensure maximum yield.[2]

3. The resulting extracts are combined and concentrated under reduced pressure to remove

the ethanol.

4. The concentrated aqueous extract is then diluted (e.g., in 1600 L of 5% alcohol) and

centrifuged to remove insoluble matter.[2]

Chromatographic Isolation and Purification
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The crude extract is subjected to several rounds of column chromatography to isolate 5-
Methoxytracheloside.

Macroporous Resin Chromatography:

Stationary Phase: HP-20 macroporous resin.[2]

Mobile Phase: Stepwise gradient of ethanol in water.

Procedure: The clarified extract is loaded onto the HP-20 column. The column is first

washed with water to remove polar impurities, after which the fraction containing the

lignans is eluted with a higher concentration of ethanol.

Silica Gel Column Chromatography:

Stationary Phase: Silica gel.

Mobile Phase: A gradient system of chloroform and methanol is typically used.

Procedure: Fractions from the macroporous resin chromatography are further separated

on a silica gel column to separate compounds based on polarity.

Sephadex LH-20 Column Chromatography:

Stationary Phase: Sephadex LH-20.

Mobile Phase: Methanol or a mixture of chloroform and methanol.

Procedure: This step is used for size exclusion chromatography to separate compounds

based on their molecular size and to remove smaller impurities.

Octadecylsilyl (ODS) Reverse-Phase Chromatography:

Stationary Phase: ODS silica gel.

Mobile Phase: A gradient of methanol in water.
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Procedure: This final purification step separates compounds based on their

hydrophobicity, yielding the purified 5-Methoxytracheloside.

Data Presentation
Physicochemical Properties
While the primary discovery paper was not fully accessible to extract precise yield and purity

data, the following table summarizes the key identification data for 5-Methoxytracheloside.

Property Value Reference

Molecular Formula C₂₈H₃₆O₁₂ [1]

Full Chemical Name

(8S, 8′S)-8′-hydroxy-3, 3′, 4, 5-

tertramethoxylignan-9, 9′-olide-

4′-O-β-d-glucopyranoside

[1]

Natural Source
Stems and leaves of

Trachelospermum jasminoides
[1][2]

Detailed ¹H-NMR, ¹³C-NMR, and HRESIMS data would be required from the primary

publication for a complete characterization.

Biological Activity Screening
5-Methoxytracheloside was screened for its inhibitory activity on specific signaling pathways.

The available data is presented below.

Pathway Concentration Result Reference

IFN-γ/STAT1 5 µM
-21.0% inhibition (low

activity)
[2]

IL-6/STAT3 5 µM
4.8% inhibition

(negligible activity)
[2]

Visualizations
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Experimental Workflow for Isolation
The following diagram illustrates the general workflow for the isolation of 5-
Methoxytracheloside from its natural source.
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Caption: General workflow for the isolation of 5-Methoxytracheloside.
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Biological Activity Screening Pathway
As no specific signaling pathway has been identified for 5-Methoxytracheloside, the following

diagram illustrates the screening process it underwent, which is a common approach in natural

product research to identify potential biological activities.

Biological Activity Screening

Results

5-Methoxytracheloside

IFN-γ/STAT1 Pathway
Inhibition Assay

IL-6/STAT3 Pathway
Inhibition Assay

Low Activity
(-21.0% inhibition @ 5µM)

Negligible Activity
(4.8% inhibition @ 5µM)

Click to download full resolution via product page

Caption: Biological activity screening of 5-Methoxytracheloside.

Conclusion
5-Methoxytracheloside is a novel lignan glycoside successfully isolated and identified from

Trachelospermum jasminoides. The established protocols for its extraction and purification

provide a clear path for obtaining this compound for further research. Initial biological

screenings have not yet identified a significant role for 5-Methoxytracheloside in the IFN-

γ/STAT1 or IL-6/STAT3 signaling pathways. Further investigation into a broader range of

biological targets is warranted to elucidate its potential therapeutic value. This guide provides a

solid foundation for researchers to build upon in their future studies of this interesting natural

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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